Cas no 6971-20-6 (2-Propen-1-one,1-(2-hydroxy-3,4,6-trimethoxyphenyl)-3-phenyl-)

• Product Name: 2-Propen-1-one,1-(2-hydroxy-3,4,6-trimethoxyphenyl)-3-phenyl-
• CAS No: 6971-20-6
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 516176
• PubChem ID: 5354780
• Update Time: 2025-04-19

2-Propen-1-one,1-(2-hydroxy-3,4,6-trimethoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-hydroxy-3,4,6-trimethoxyphenyl)-3-phenyl-
• (E)-1-(2-hydroxy-3,4,6-trimethoxy-phenyl)-3-phenyl-prop-2-en-1-one
• (E)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-3-phenylprop-2-en-1-one
• 2'-Hydroxy-3',4',6'-trimethoxychalcone
• 2-Hydroxy-3,4,6-trimethoxy-chalkon
• AC1NS692
• AG-G-71688
• NSC19035
• 2-Propen-1-one, 1-(2-hydroxy-3,4,6-trimethoxyphenyl)-3-phenyl-, (2E)-
• 2-Propen-1-one,4,6-trimethoxyphenyl)-3-phenyl-
• 91856-16-5
• SCHEMBL15732329
• 2-Propen-1-one, 1-(2-hydroxy-3,4,6-trimethoxyphenyl)-3-phenyl-
• NSC-19035
• AKOS040763422
• (2E)-1-(2-Hydroxy-3,4,6-trimethoxyphenyl)-3-phenyl-2-propen-1-one #
• 6971-20-6
• LMPK12120340
• CHEMBL4239439
• OCGIXADHTXAPKN-MDZDMXLPSA-N

• Inchi： 1S/C18H18O5/c1-21-14-11-15(22-2)18(23-3)17(20)16(14)13(19)10-9-12-7-5-4-6-8-12/h4-11,20H,1-3H3/b10-9+
• InChI Key： OCGIXADHTXAPKN-MDZDMXLPSA-N
• SMILES： O(C)C1C=C(C(=C(C=1C(/C=C/C1C=CC=CC=1)=O)O)OC)OC

Computed Properties

• Exact Mass: 314.11544
• Monoisotopic Mass: 314.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones